Cas no 1505015-49-5 (2-bromo-4-chloro-6-nitrophenyl chloroformate)

• Product Name: 2-bromo-4-chloro-6-nitrophenyl chloroformate
• CAS No: 1505015-49-5
• MF: C₇H₂BrCl₂NO₄
• MW: 314.905079364777
• CID: 5981995
• PubChem ID: 81646467
• Update Time: 2025-05-20

2-bromo-4-chloro-6-nitrophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-6-nitrophenyl chloroformate
• 1505015-49-5
• AKOS020226193
• EN300-1612658

• Inchi： 1S/C7H2BrCl2NO4/c8-4-1-3(9)2-5(11(13)14)6(4)15-7(10)12/h1-2H
• InChI Key： KZBIEWZDWXEOKD-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC(=O)Cl)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 312.85443g/mol
• Monoisotopic Mass: 312.85443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-bromo-4-chloro-6-nitrophenyl chloroformate

Comprehensive Analysis of 2-Bromo-4-chloro-6-nitrophenyl chloroformate (CAS 1505015-49-5): Properties, Applications, and Industry Insights

The chemical compound 2-bromo-4-chloro-6-nitrophenyl chloroformate (CAS 1505015-49-5) is a specialized aryl chloroformate derivative with significant relevance in synthetic organic chemistry and pharmaceutical intermediates. Characterized by its multifunctional halogenated nitroaromatic structure, this compound serves as a versatile building block for cross-coupling reactions, peptide synthesis, and polymer modification. Its unique molecular architecture, featuring bromo, chloro, and nitro substituents, enables selective reactivity in nucleophilic substitutions and catalytic transformations.

In recent years, the demand for halogenated phenyl chloroformates like CAS 1505015-49-5 has surged due to their role in developing high-performance materials and bioactive molecules. Researchers frequently search for "synthesis of nitrophenyl chloroformates" or "applications of bromo-chloro nitro aromatics," reflecting growing interest in sustainable synthetic routes and green chemistry adaptations. The compound’s stability under inert conditions and compatibility with Pd-catalyzed reactions make it valuable for constructing complex heterocycles, a topic trending in drug discovery forums.

From a technical perspective, 2-bromo-4-chloro-6-nitrophenyl chloroformate exhibits a melting point range of 85–90°C and requires storage at 2–8°C to prevent hydrolysis. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its purity, a critical factor for industries prioritizing "high-purity intermediates" for GMP manufacturing. Its spectral data (e.g., IR absorption at 1750 cm^-1 for the carbonyl group) is often cited in patents related to photoresist materials and agrochemicals.

Environmental and regulatory considerations are increasingly shaping discussions around CAS 1505015-49-5. Queries like "biodegradability of halogenated aromatics" or "alternatives to nitroaryl compounds" highlight the industry’s shift toward eco-friendly protocols. Innovations such as microwave-assisted synthesis and flow chemistry are being explored to optimize the production of this compound while minimizing waste—a response to the "green chemistry" movement dominating academic and industrial research.

Market analysts note that 2-bromo-4-chloro-6-nitrophenyl chloroformate is primarily supplied by specialty chemical manufacturers catering to pharmaceutical R&D and electronic materials sectors. Its application in surface modification of nanoparticles and conductive polymers aligns with the rising demand for "advanced functional materials," a keyword cluster with high search volume in material science databases. Custom synthesis services offering CAS 1505015-49-5 often emphasize scalability and regulatory compliance to meet client needs.

Future prospects for this compound include potential utility in OLED technology and covalent organic frameworks (COFs), areas where halogenated nitroaromatics contribute to tunable electronic properties. As synthetic methodologies evolve, 1505015-49-5 may see expanded use in catalysis and molecular imprinting, addressing search trends like "nitrophenyl derivatives in energy storage." Collaborative studies between academia and industry continue to uncover novel applications, reinforcing its status as a high-value intermediate.